Cas no 106-64-9 (1,2-Ethanediamine,N1-ethyl-N1,N2,N2-trimethyl-)

• Product Name: 1,2-Ethanediamine,N1-ethyl-N1,N2,N2-trimethyl-
• CAS No: 106-64-9
• MF: C₇H₁₈N₂
• MW: 130.231221675873
• CID: 205027
• PubChem ID: 66941
• Update Time: 2025-04-19

1,2-Ethanediamine,N1-ethyl-N1,N2,N2-trimethyl- Chemical and Physical Properties

Names and Identifiers

• 1,2-Ethanediamine,N1-ethyl-N1,N2,N2-trimethyl-
• 2-(N-ethylmethylamino)ethyldimethylamine
• N'-ethyl-N,N,N'-trimethylethane-1,2-diamine
• 1,2-Ethanediamine, N-ethyl-N,N',N'-trimethyl-
• N-ethyl-N,N',N'-trimethylethane-1,2-diamine
• N-Ethyl-N,N',N'-trimethylethylenediamine
• N-Ethyl-N,N',N'-trimethyl-1,2-ethanediamine
• HJ3XSY3FZ7
• 1,2-Ethanediamine, N1-ethyl-N1,N2,N2-trimethyl-
• DTXSID3059343
• 106-64-9
• N1-Ethyl-N1,N2,N2-trimethyl-1,2-ethanediamine
• SCHEMBL735126
• NS00023418
• N,N,N'-Trimethyl-N'-ethylethylenediamine
• EINECS 203-418-3
• AKOS006287127

• Inchi： 1S/C7H18N2/c1-5-9(4)7-6-8(2)3/h5-7H2,1-4H3
• InChI Key： ZOBHKNDSXINZGQ-UHFFFAOYSA-N
• SMILES： N(C)(CC)CCN(C)C

Computed Properties

• Exact Mass: 130.14714
• Monoisotopic Mass: 130.147
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 61.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.7
• Topological Polar Surface Area: 6.5A^2

Experimental Properties

• Color/Form: Not determined
• Density: 0.821
• Boiling Point: 135.2°Cat760mmHg
• Flash Point: 23.6°C
• Refractive Index: 1.441
• PSA: 6.48
• LogP: 0.49970
• Solubility: Not determined

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines